Cas no 4492-50-6 (N-Methylcyclopentanecarboxamide)

N-Methylcyclopentanecarboxamide is a cyclic amide compound characterized by its cyclopentane backbone substituted with a carboxamide group and a methylamine moiety. This structure imparts unique physicochemical properties, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its cyclic nature enhances conformational stability, while the polar amide group contributes to solubility in both aqueous and organic solvents. The compound is particularly valued for its potential as a building block in medicinal chemistry, where it may serve as a scaffold for bioactive molecules. Its synthetic accessibility and functional group compatibility further underscore its utility in research and industrial settings.
N-Methylcyclopentanecarboxamide structure
4492-50-6 structure
Product Name:N-Methylcyclopentanecarboxamide
CAS No:4492-50-6
MF:C7H13NO
MW:127.184221982956
CID:1069153
PubChem ID:12247355
Update Time:2025-06-13

N-Methylcyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

    • N-Methylcyclopentanecarboxamide
    • 1-(Methylamino)-2-Propanone
    • 2-Propanone, 1-(methylamino)-
    • AGN-PC-0CMWO4
    • Methylamino-aceton
    • Methylamino-carbonyl-cyclopentan
    • N-Methyl-cyclopentancarboxamid
    • Cyclopentanecarboxamide, N-methyl-
    • NCGC00325211-01
    • AB00996801-03
    • SCHEMBL761340
    • AKOS008933284
    • CS-0104832
    • ALBB-016149
    • D76478
    • AB00996801-01
    • Z32016561
    • 4492-50-6
    • MDL: MFCD10665903
    • Inchi: 1S/C7H13NO/c1-8-7(9)6-4-2-3-5-6/h6H,2-5H2,1H3,(H,8,9)
    • InChI Key: CFFSQQUADJWJBU-UHFFFAOYSA-N
    • SMILES: O=C(C1CCCC1)NC

Computed Properties

  • Exact Mass: 127.09979
  • Monoisotopic Mass: 127.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 275.7±7.0 °C at 760 mmHg
  • Flash Point: 155.0±3.1 °C
  • PSA: 29.1
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-Methylcyclopentanecarboxamide Security Information

N-Methylcyclopentanecarboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N236850-500mg
N-Methylcyclopentanecarboxamide
4492-50-6
500mg
$ 235.00 2022-06-03
TRC
N236850-1000mg
N-Methylcyclopentanecarboxamide
4492-50-6
1g
$ 390.00 2022-06-03
TRC
N236850-2000mg
N-Methylcyclopentanecarboxamide
4492-50-6
2g
$ 615.00 2022-06-03
abcr
AB409706-500 mg
N-Methylcyclopentanecarboxamide; 95%
4492-50-6
500MG
€165.80 2022-08-31
abcr
AB409706-1 g
N-Methylcyclopentanecarboxamide; 95%
4492-50-6
1g
€189.00 2022-08-31
Chemenu
CM316307-5g
N-Methylcyclopentanecarboxamide
4492-50-6 95%
5g
$648 2024-07-16
Chemenu
CM316307-5g
N-Methylcyclopentanecarboxamide
4492-50-6 95%
5g
$329 2021-06-15
A2B Chem LLC
AG33045-1g
N-Methylcyclopentanecarboxamide
4492-50-6
1g
$95.00 2024-04-20
A2B Chem LLC
AG33045-5g
N-Methylcyclopentanecarboxamide
4492-50-6
5g
$395.00 2024-04-20
1PlusChem
1P00DL2T-1g
CyclopentanecarboxaMide, N-Methyl-
4492-50-6
1g
$99.00 2025-02-26

Additional information on N-Methylcyclopentanecarboxamide

Recent Advances in the Study of N-Methylcyclopentanecarboxamide (CAS: 4492-50-6)

N-Methylcyclopentanecarboxamide (CAS: 4492-50-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

One of the key areas of investigation has been the synthesis and optimization of N-Methylcyclopentanecarboxamide derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route for this compound, highlighting its scalability and purity, which are critical for pharmaceutical development. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the synthesized compounds.

In terms of biological activity, recent in vitro studies have shown that N-Methylcyclopentanecarboxamide exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This finding suggests its potential as a lead compound for developing anti-inflammatory drugs. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic properties.

Another notable development is the exploration of N-Methylcyclopentanecarboxamide in combination therapies. Preliminary data from a 2024 study indicate that this compound may enhance the efficacy of existing anticancer drugs when used in combination, possibly through modulation of drug metabolism pathways. These findings open new avenues for research in oncology and personalized medicine.

Despite these promising results, challenges remain in the clinical translation of N-Methylcyclopentanecarboxamide. Issues such as bioavailability, toxicity, and formulation stability need to be addressed in future studies. Researchers are currently investigating various drug delivery systems, including nanoparticles and liposomes, to overcome these limitations.

In conclusion, N-Methylcyclopentanecarboxamide (CAS: 4492-50-6) represents a compound with significant potential in pharmaceutical research. Its versatile chemical structure and preliminary biological activities make it a promising candidate for further investigation. Continued research efforts should focus on optimizing its pharmacological properties and exploring its therapeutic applications across various disease areas.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.